Cas no 6992-65-0 (b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl-)

b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl- structure
6992-65-0 structure
Product Name:b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl-
CAS No:6992-65-0
MF:C19H28O11
MW:432.419027328491
CID:525690
PubChem ID:9549263
Update Time:2025-04-19

b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl-
    • (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-phenylmethoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • Benzyl b-cellobioside
    • Cellobioside, benzyl, b- (8CI)
    • Cellobioside,benzyl (6CI,7CI)
    • Benzyl beta-cellobioside
    • DTXSID70990186
    • 6992-65-0
    • CHEMBL1222252
    • Benzyl beta-D-cellobioside
    • beta-D-Glucopyranoside, phenylmethyl 4-O-beta-D-glucopyranosyl-
    • Benzyl 4-O-hexopyranosylhexopyranoside
    • Inchi: 1S/C19H28O11/c20-6-10-12(22)13(23)15(25)19(28-10)30-17-11(7-21)29-18(16(26)14(17)24)27-8-9-4-2-1-3-5-9/h1-5,10-26H,6-8H2/t10-,11-,12-,13+,14-,15-,16-,17-,18-,19+/m1/s1
    • InChI Key: UMOKGHPPSFCSDC-YVSFIXKFSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 432.16316171g/mol
  • Monoisotopic Mass: 432.16316171g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 179Ų

Experimental Properties

  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 190-191 ºC
  • Solubility: Slightly soluble (6.9 g/l) (25 º C),
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.